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Compound of Interest

Compound Name: Methoxyallene

Cat. No.: B081269 Get Quote

Essential Safety and Handling Guide for
Methoxyallene
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)

guidelines, and operational plans for the handling and disposal of Methoxyallene (also known

as 1-Methoxy-1,2-propadiene). Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk.

Hazard Identification and Physical Properties
Methoxyallene is a highly flammable liquid that requires careful handling to prevent ignition

and other hazardous reactions.[1][2] Like other ethers, it may form explosive peroxides upon

exposure to air and light.[1][3]

Table 1: Physical and Chemical Properties of Methoxyallene
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Property Value Source

CAS Number 13169-00-1 [3][4][5][6]

Molecular Formula C₄H₆O [3][4][6]

Molecular Weight 70.09 g/mol [3][4][6]

Appearance Liquid [4]

Density 0.832 g/mL at 25 °C [4]

Boiling Point 48.2 °C (760 torr) [5]

Flash Point -28.9 °C (-20.0 °F) [4][7]

Refractive Index n20/D 1.429 [4]

Storage Temperature 2-8°C [4]

Table 2: GHS Hazard Information for Methoxyallene

Category Description Pictogram
Signal
Word

Hazard
Statement

Precautiona
ry
Statement

Flammable

Liquid
Category 2

GHS02

(Flame)
Danger

H225: Highly

flammable

liquid and

vapor

P210: Keep

away from

heat, hot

surfaces,

sparks, open

flames and

other ignition

sources. No

smoking.

Personal Protective Equipment (PPE)
A comprehensive set of PPE must be worn at all times when handling Methoxyallene to

prevent exposure.
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Table 3: Required Personal Protective Equipment for Methoxyallene

PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles or Glasses

with Side Shields

Must be worn to protect

against splashes. A face shield

is recommended when

handling larger quantities.

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended for splash

protection.[8][9] Given the lack

of specific permeation data for

Methoxyallene, it is crucial to

change gloves immediately

upon contamination. For

prolonged or immersive

contact, heavier-duty gloves

such as butyl rubber should be

considered.[8]

Body Protection
Flame-Resistant Laboratory

Coat

A fully buttoned, flame-

resistant lab coat is mandatory

to protect skin and personal

clothing from splashes and fire

hazards.

Respiratory Protection Chemical Fume Hood

All handling of Methoxyallene

must be conducted in a

certified chemical fume hood to

minimize the inhalation of

flammable vapors.[7][8][9]

Operational Plan: Step-by-Step Handling
Procedures
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This workflow outlines the essential steps for the safe handling of Methoxyallene from receipt

to use.

3.1. Preparation

Don PPE: Before entering the designated handling area, put on all required PPE as specified

in Table 3.

Prepare Work Area: Ensure the chemical fume hood is functioning correctly. The work

surface should be clean and free of clutter. Remove all potential ignition sources (e.g., hot

plates, stir plates, electrical equipment).[1][2][7]

3.2. Handling

Grounding: Prevent the buildup of static electricity by grounding containers when transferring

Methoxyallene.[1][8]

Inert Atmosphere: Whenever possible, handle Methoxyallene under an inert atmosphere

(e.g., nitrogen or argon) to minimize exposure to oxygen and prevent peroxide formation.[3]

Aliquotting: When dispensing the liquid, do so slowly to avoid splashing. Keep containers

tightly sealed when not in use.[1]

Heating: Avoid heating Methoxyallene. Its low flash point means it can be ignited by hot

surfaces.[1][2]

3.3. Peroxide Management

Dating: Upon receipt and upon opening, label the container with the date.[3]

Visual Inspection: Before each use, visually inspect the container for signs of peroxide

formation, such as crystal formation or cloudiness.[3] If crystals are present, do not move the

container and contact your institution's Environmental Health and Safety (EHS) office

immediately.[10]

Testing: For opened containers stored for more than 3 months, test for the presence of

peroxides using peroxide test strips.[4][11] A peroxide concentration above 100 ppm is
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considered hazardous and should be reported to EHS for disposal.[10][11]

Disposal Plan
Proper disposal of Methoxyallene and contaminated materials is crucial to ensure laboratory

and environmental safety.

4.1. Waste Collection

Liquid Waste:

Collect all waste Methoxyallene in a dedicated, properly labeled, and sealed container for

flammable liquid waste.[5][12]

The container should be compatible with Methoxyallene and clearly labeled with

"Hazardous Waste," "Flammable Liquid," and the chemical name "Methoxyallene."[5]

Do not mix Methoxyallene with incompatible waste streams.[5]

Leave adequate headspace in the container to allow for vapor expansion.[12]

Solid Waste:

Dispose of any contaminated materials (e.g., gloves, absorbent pads, pipette tips) as

hazardous solid waste.

Collect these materials in a separate, labeled container.

4.2. Storage of Waste

Store waste containers in a designated satellite accumulation area.[13]

Ensure waste containers are kept closed at all times, except when adding waste.[12][13]

Store away from heat, ignition sources, and direct sunlight.[1][8]

4.3. Final Disposal
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Arrange for the pickup and disposal of hazardous waste through your institution's EHS office

or a licensed chemical waste management company.[14]

Do not dispose of Methoxyallene down the drain.[1]

Do not attempt to evaporate Methoxyallene as a disposal method.[14]

Experimental Protocols: Peroxide Testing
Methodology: Semi-Quantitative Redox Dip Strips

This method is recommended for its simplicity and safety.[15]

Materials: Peroxide test strips (e.g., from a reputable chemical supplier), waste

Methoxyallene sample.

Procedure: a. In a chemical fume hood, carefully open the Methoxyallene container. b. Dip

the test strip into the liquid for the time specified by the manufacturer's instructions. c.

Remove the strip and wait for the color to develop as indicated in the instructions. d.

Compare the resulting color to the color chart provided with the test strips to determine the

peroxide concentration in parts per million (ppm). e. Record the test date and result on the

container label.[11]

Action Levels:

< 25 ppm: Considered safe for use.[10]

25-100 ppm: Use with caution; not recommended for distillation or concentration.[10]

> 100 ppm: Unsafe. Do not handle. Contact EHS for immediate disposal.[10][11]

Mandatory Visualization: Methoxyallene Handling
Workflow
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Methoxyallene Safe Handling and Disposal Workflow

Preparation
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Disposal
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Caption: Workflow for the safe handling and disposal of Methoxyallene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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